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Compound of Interest

Compound Name: Prasugrel-d5

Cat. No.: B028027

Essential Safety and Handling Guide for Prasugrel-
d5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Prasugrel-d5. The following procedural guidance is
designed to ensure safe operational handling and disposal, fostering a secure laboratory
environment.

Hazard Identification and Classification

Prasugrel-d5, a deuterated form of Prasugrel, should be handled with the same precautions
as its non-deuterated counterpart. Based on available safety data sheets (SDS) for Prasugrel,
the compound is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2][3]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[1]
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o Specific Target Organ Toxicity — Repeated Exposure (Category 1): Causes damage to

organs through prolonged or repeated exposure.[3]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 2): Toxic to aquatic life

with long lasting effects.[2][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure during the handling of

Prasugrel-d5. The selection of PPE should be based on the specific laboratory procedures

and the potential for exposure.

Exposure Route

Required PPE

Specifications

Dermal (Skin) Contact

Protective gloves, Lab

coat/Gown

Nitrile, neoprene, or latex
gloves are recommended.[5] It
is strongly recommended that
vinyl gloves not be used.[5]
Gowns should be resistant to
chemical permeation.[6] Wear
appropriate protective gloves
and clothing to prevent skin

exposure.[4]

Ocular (Eye) Contact

Safety glasses with side

shields or Goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[4]

Inhalation

Fume hood or Ventilated

enclosure, Respirator

Use only in a well-ventilated
area, such as a chemical fume
hood.[1][3] For situations with
potential for aerosolization and
where engineering controls are
not sufficient, a NIOSH-
approved respirator is

necessary.[4]
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Below is a diagram illustrating the logical workflow for selecting appropriate PPE based on
potential exposure routes.

PPE Selection
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Eyes?
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Safe Handling Protocols

Handling Prasugrel-d5 Potential Exposure Routes? Goggles/Face Shield
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Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Prasugrel-d5.

Operational and Disposal Plans
Safe Handling and Engineering Controls

o Ventilation: Always handle Prasugrel-d5 in a well-ventilated area.[1] A chemical fume hood
is the preferred engineering control to minimize inhalation exposure.[3]

o Hygiene: Wash hands thoroughly after handling the compound.[1][4] Do not eat, drink, or
smoke in areas where Prasugrel-d5 is handled or stored.[1][4]

e Avoiding Dust Formation: For solid forms, avoid creating dust.[4] Use appropriate techniques
to minimize the generation of airborne particles.

o Storage: Store Prasugrel-d5 in a tightly closed container in a cool, dry, and well-ventilated
place.[4] Store locked up.[1][4] Keep the substance away from heat and sources of ignition.
[4]
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First Aid Measures

Exposure Route First Aid Procedure

If swallowed, call a poison center or doctor
Ingestion immediately if you feel unwell.[3][4] Rinse mouth

with water.[3][4] Do NOT induce vomiting.

Move the person to fresh air.[1][4] If breathing is
Inhalation difficult, provide artificial respiration. Seek

medical attention if symptoms persist.

Immediately wash the affected area with plenty

) of soap and water for at least 15 minutes.[1][4]
Skin Contact . _ o

Remove contaminated clothing. If skin irritation

persists, consult a physician.

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[4]
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Get immediate medical

attention.

Spill and Leak Procedures

o Containment: Prevent further leakage or spillage if it is safe to do so.

o Personal Protection: Ensure adequate ventilation and wear appropriate personal protective
equipment during cleanup.

o Cleanup: For solid spills, sweep up and shovel into a suitable container for disposal.[4] For
liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a chemical
waste container.

o Environmental Precautions: Do not let the product enter drains or waterways, as it is toxic to
aquatic life.[4]

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://sds.edqm.eu/pdf/SDS/EDQM_201601109_1.0_SDS_EN.pdf?ref=1713519701
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://sds.edqm.eu/pdf/SDS/EDQM_201601109_1.0_SDS_EN.pdf?ref=1713519701
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-15284A/Prasugrel-hydrochloride-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-15284A/Prasugrel-hydrochloride-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Classification: Prasugrel-d5 and any contaminated materials should be disposed of
as hazardous waste.[4]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][4] Do not dispose of down the
drain or with regular trash.

o Contaminated PPE: Used personal protective equipment should be considered
contaminated and disposed of as hazardous waste.

By adhering to these safety protocols, researchers can minimize risks and ensure the safe
handling and disposal of Prasugrel-d5 in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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